Cas no 62838-68-0 (1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(3-pyridinyl)-)

• Product name: 1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(3-pyridinyl)-
• CAS No: 62838-68-0
• MF: C₁₅H₁₄N₂O₃
• MW: 270.28326
• CID: 430109
• PubChem ID: 12326834

1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(3-pyridinyl)-
• 1-(2-ethoxypyridin-3-yl)-3-pyridin-3-ylpropane-1,3-dione
• DTXSID10489726
• 1-(2-Ethoxypyridin-3-yl)-3-(pyridin-3-yl)propane-1,3-dione
• 62838-68-0

• Inchi： InChI=1S/C15H14N2O3/c1-2-20-15-12(6-4-8-17-15)14(19)9-13(18)11-5-3-7-16-10-11/h3-8,10H,2,9H2,1H3
• InChI Key： UNKICORZMUCJFA-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC=N1)C(=O)CC(=O)C2=CN=CC=C2

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15